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Compound of Interest

Compound Name: Ganciclovir-d5

Cat. No.: B562537

This technical guide provides an in-depth overview of Ganciclovir-d5, a deuterated analog of
the antiviral drug Ganciclovir. It is intended for researchers, scientists, and professionals in drug
development who utilize stable isotope-labeled compounds as internal standards in quantitative
bioanalytical studies. This document covers the fundamental properties, analytical applications,
and the biological mechanism of its non-labeled counterpart, Ganciclovir.

Core Compound Information

Ganciclovir-d5 is a stable isotope-labeled version of Ganciclovir, a synthetic nucleoside
analog of 2'-deoxyguanosine. The inclusion of five deuterium atoms provides a distinct mass
shift, making it an ideal internal standard for mass spectrometry-based quantification of
Ganciclovir in biological matrices. This minimizes variability from sample preparation and
instrument response, ensuring accurate and precise measurements.

Physicochemical and Bioanalytical Data

The essential quantitative data for Ganciclovir-d5 and its parent compound are summarized
below.
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Property

Ganciclovir-d5

Ganciclovir

CAS Number

1189966-73-1[1][2][3][4]

82410-32-0[5][6]

Molecular Formula

CoHsDsNsO4[1][2][4][7]

CoH13N504[5][6]

Molecular Weight 260.26 g/mol [1][3]1[7] 255.23 g/mol [5]
GCV-d5, DHPG-d5, 2'-NDG-
, GCV, DHPG, 2'-Nor-2'-
Synonyms ds, 9-(1,3-dihydroxy-2- )
) deoxyguanosine[6]
propoxymethyl)Guanine-d5[2]
. >99% deuterated forms (d1-
Purity >95%]6]
d5)[2]
Solubility DMSO: 0.33 mg/mL][2] DMSO: 0.33 mg/mL][6]

Lambda Max (Amax)

254 nm[2]

254 nm[6]

Primary Application

Internal standard for
guantification of Ganciclovir by
GC- or LC-MS.[2]

Antiviral medication for
Cytomegalovirus (CMV)

infections.[5]

Mechanism of Action of Ganciclovir

Ganciclovir-d5 follows the same biological pathway as Ganciclovir. As a prodrug, Ganciclovir
requires phosphorylation to become active. This process is initiated by a viral-encoded protein
kinase in Cytomegalovirus (CMV)-infected cells, followed by further phosphorylation by cellular
kinases. The resulting Ganciclovir triphosphate acts as a competitive inhibitor of viral DNA
polymerase, halting viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. scht.com [scbt.com]
. Ganciclovir-d5 | CAS 1189966-73-1 | Cayman Chemical | Biomol.com [biomol.com]
. Ganciclovir-d5 | C9H13N504 | CID 136219948 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Page loading... [wap.guidechem.com]

1
2
3
e 4. Ganciclovir-D5 | CAS No- 1189966-73-1 | Simson Pharma Limited [simsonpharma.com]
5
6. caymanchem.com [caymanchem.com]

7

. bdg.co.nz [bdg.co.nz]

« To cite this document: BenchChem. [Ganciclovir-d5: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562537#ganciclovir-d5-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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